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Compound of Interest

Compound Name: trans-1,2-Dichloroethylene

Cat. No.: B151667

A Comparative Guide to Solvent Effects: Trans-1,2-Dichloroethylene vs. Dichloromethane

For researchers and professionals in drug development and chemical synthesis, solvent
selection is a critical parameter that dictates reaction efficiency, pathway, and scalability. This
guide provides an objective, data-driven comparison of two chlorinated solvents: trans-1,2-
dichloroethylene (trans-DCE) and dichloromethane (DCM), also known as methylene
chloride. While both are organochlorine compounds, their distinct structural differences lead to
vastly different physicochemical properties and safety profiles, influencing their suitability for
various laboratory and industrial applications.

Physicochemical Properties: A Tale of Two Isomers

The primary differentiator between trans-DCE and DCM is polarity. Dichloromethane is a polar
aprotic solvent, whereas trans-1,2-dichloroethylene is nonpolar. This difference arises from
their molecular geometry; the symmetrical trans configuration of trans-DCE results in a
cancellation of the carbon-chlorine bond dipoles, leading to a zero or near-zero molecular
dipole moment.[1][2][3] In contrast, the geometry of DCM creates a significant net dipole
moment.[4] This fundamental difference in polarity governs their ability to dissolve solutes and
stabilize reactive intermediates.
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Property trans-1,2-Dichloroethylene  Dichloromethane
CAS Number 156-60-5 75-09-2
Molecular Formula C2H2Cl2 CH2Cl2
Molecular Weight ( g/mol ) 96.94[5] 84.93[4]
Boiling Point (°C) 48[6] 39.6[7]
Melting Point (°C) -57 -96.7[7]
Density (g/mL at 20°C) 1.26 1.327[7]
Dipole Moment (Debye) 0 D[8] 1.6 D[4]
Dielectric Constant (at 20°C) 2.27 9.08
Refractive Index (at 20°C) 1.447 1.424[4]
Viscosity (cP at 25°C) 0.404 0.413[4]
Water Solubility Immiscible 13 g/L[4]
Hansen Parameters (MPa'/?)

oD (Dispersion) Not Available 18.2

oP (Polar) Expected to be very low 6.3

oH (H-bonding) Expected to be very low 6.1

Solvent Effects and Applications

The choice between these two solvents hinges on the specific requirements of the chemical

transformation.

e Dichloromethane (DCM): As a polar aprotic solvent, DCM is exceptionally versatile. It readily

dissolves a wide range of organic compounds, including many polar reactants and catalysts.

[9] Its ability to stabilize charged intermediates makes it a common choice for reactions like

nucleophilic substitutions (SN1 and SN2), Friedel-Crafts acylations, and various oxidation

reactions (e.g., Swern, Dess-Martin). However, its suspected carcinogenicity has led to

increased regulatory scrutiny and a search for safer alternatives.[9][10]
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» trans-1,2-Dichloroethylene (trans-DCE): As a nonpolar solvent, trans-DCE is suitable for
reactions involving nonpolar substrates and reagents. It is often marketed as a safer
alternative to DCM for applications like precision cleaning, degreasing, and as a solvent for
waxes, resins, and some polymers.[5] Its primary advantage is a more favorable
toxicological profile.[5] However, its utility in synthesis is limited by its nonpolar nature and,
critically, its high flammability, a property not shared by DCM.[5]
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(Start: Select Solvent for Reaction)

Choose Dichloromethane (DCM)

Re-evaluate process safety.
Can ignition sources be eliminated?
Consider alternative non-flammable solvents.

DCM is strongly preferred.
Implement strict engineering controls
(fume hood) and PPE.

Choose trans-1,2-Dichloroethylene
(trans-DCE)
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1. Prepare 0.1M t-BuCl Stock Solutions
(in DCM and trans-DCE separately)

2. Equilibrate Reaction Vials
(Two sets, one for each solvent)
at constant temperature (25°C)

3. Initiate Reaction
(Inject t-BuCl stock into vials)

:

4. Monitor Reaction Over Time
(Take samples at timed intervals or use in-situ NMR)

:

5. Analyze Samples
(Measure remaining [t-BuCl] via GC or NMR)

(6. Plot In[t-BuClI] vs. Time]

7. Calculate Rate Constant (ki)
(Slope = -k1)

8. Compare ki(DCM) vs. ki(trans-DCE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloroethylene vs dichloromethane]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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